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Compound of Interest

Compound Name: Citro-soda

CAS No.: 76095-53-9

Cat. No.: B1218608

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of all

chemical substances, including common effervescent products like Citro-Soda, is a critical

component of laboratory safety and environmental responsibility. While Citro-Soda is a widely

available consumer product, in a laboratory setting, its disposal should adhere to established

safety protocols for chemical waste. The primary active ingredients in Citro-Soda are sodium

bicarbonate and citric acid, which react in water to produce sodium citrate, water, and carbon

dioxide.

Immediate Safety and Handling
When handling Citro-Soda in a laboratory, it is recommended to wear standard personal

protective equipment (PPE) to prevent any potential irritation.

Recommended Personal Protective Equipment (PPE):
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Chemical Splash Goggles

Use close-fitting goggles to

prevent potential eye contact

with the powder.

Hands Chemical-Resistant Gloves

Nitrile or latex gloves are

suitable for preventing skin

contact.

Body Lab Coat
A standard lab coat should be

worn to protect clothing.

Step-by-Step Disposal Procedures
The disposal of Citro-Soda in a laboratory setting is a straightforward process due to its non-

hazardous nature upon neutralization. The key is to ensure the effervescent reaction is

complete before disposal.

Dissolution and Neutralization:

In a designated container, dissolve the Citro-Soda granules in a large volume of water.

This initiates the reaction between the citric acid and sodium bicarbonate, leading to

neutralization.

Allow the effervescent reaction to completely subside. This indicates that the reaction is

finished and the resulting solution is primarily a neutral solution of sodium citrate.

pH Verification (Optional but Recommended):

For due diligence in a laboratory setting, it is good practice to verify the pH of the resulting

solution using a pH meter or pH indicator strips. The pH should be in a neutral range

(approximately 6.0-8.0).

Disposal:
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Once the reaction is complete and the solution is confirmed to be neutral, it can typically

be disposed of down the sanitary sewer with copious amounts of running water.[1] This

practice is generally acceptable for non-hazardous aqueous solutions.[2]

It is crucial to comply with local, state, and federal regulations regarding waste disposal.[3]

Always consult your institution's specific guidelines for chemical waste.

Experimental Protocol: Neutralization and Disposal
of Effervescent Granules
Objective: To safely neutralize and dispose of Citro-Soda in a laboratory setting.

Materials:

Citro-Soda granules

Large beaker or container

Stirring rod

Water

pH meter or pH indicator strips

Appropriate PPE (safety goggles, gloves, lab coat)

Procedure:

Don the appropriate PPE.

Place the Citro-Soda granules into the large beaker.

Slowly add a generous amount of water to the beaker. A volume of at least 100 parts water

to 1 part of the chemical is a good practice.[1]

Stir the solution gently with a stirring rod to ensure all granules are dissolved.

Observe the effervescence and wait until all bubbling has ceased completely.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://needle.tube/resources-articles/proper-disposal-methods-for-sodium-citrate-in-laboratory-environment
https://www.benchchem.com/product/b1218608/docs?utm_src=pdf-body#proper-disposal-of-citro-soda-in-a-laboratory-environment
https://www.benchchem.com/product/b1218608/docs?utm_src=pdf-body#proper-disposal-of-citro-soda-in-a-laboratory-environment
https://www.benchchem.com/product/b1218608/docs?utm_src=pdf-body#proper-disposal-of-citro-soda-in-a-laboratory-environment
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrate the pH meter according to the manufacturer's instructions, or have pH strips ready.

Measure the pH of the solution to confirm it is within a neutral range.

If the pH is neutral, pour the solution down the drain, followed by a significant amount of

running water to further dilute it.

Rinse the beaker thoroughly with water and dispose of the rinsing water down the drain.

Logical Workflow for Citro-Soda Disposal
The following diagram outlines the decision-making process for the proper disposal of Citro-
Soda in a laboratory environment.
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Consult Environmental Health & Safety (EH&S)
for guidance.

No

End
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Citro-Soda Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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